Cas no 88426-93-1 (2(3H)-Furanone, dihydro-3-methyl-3-(4-nitrophenyl)-)

• Product Name: 2(3H)-Furanone, dihydro-3-methyl-3-(4-nitrophenyl)-
• CAS No: 88426-93-1
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 633250
• PubChem ID: 71317822
• Update Time: 2025-04-19

2(3H)-Furanone, dihydro-3-methyl-3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-3-methyl-3-(4-nitrophenyl)-
• 3-methyl-3-(4-nitrophenyl)oxolan-2-one
• DTXSID40748070
• 88426-93-1

• Inchi： 1S/C11H11NO4/c1-11(6-7-16-10(11)13)8-2-4-9(5-3-8)12(14)15/h2-5H,6-7H2,1H3
• InChI Key： VBUUDEKIBCPYGS-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C2C=CC(=CC=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1Ų